N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-5-bromofuran-2-carboxamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl]-5-bromofuran-2-carboxamide
• InChI: InChI=1S/C17H17BrN2O3/c1-20(2)12(10-19-17(21)14-7-8-16(18)23-14)15-9-11-5-3-4-6-13(11)22-15/h3-9,12H,10H2,1-2H3,(H,19,21)
• InChI Key: CUYVYOANNISINK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1=CC=C(O1)Br)C2=CC3=CC=CC=C3O2
• Molecular Formula: C17H17BrN2O3
• Molecular Weight: 377.2 g/mol

Description

Synthesis Analysis

Benzofuran derivatives, including compounds similar to the one , can be synthesized through various chemical reactions involving key intermediates such as 5-bromosalicylaldehyde and 5-bromobenzofuran-2-carboxylic acid. For instance, Parameshwarappa et al. (2008) describe the synthesis of benzofuran analogues using 5-bromosalicylaldehyde as a starting point, involving reactions with hydroxylamine hydrochloride and subsequent condensations leading to various benzofuran compounds with potential antimicrobial activities (Parameshwarappa, Basawaraj, & Sangapure, 2008). Similarly, Sanjeeva et al. (2021) describe the synthesis of benzofuran derivatives from 5-bromobenzofuran-2-carboxylic acid, showcasing a method to obtain 2-(azidomethyl)-5-bromobenzofuran as an intermediate for further reactions (Sanjeeva, Rao, Prasad, & Ramana, 2021).

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is characterized by the presence of a benzofuran ring, which significantly influences their chemical behavior and interaction with biological molecules. For example, Seo et al. (2011) investigated the crystal structure of a benzofuran compound, emphasizing intermolecular hydrogen bonding and π–π interactions (Seo, Choi, Son, & Lee, 2011).

Mechanism of Action

Target of Action

Benzofuran compounds, which this compound is a derivative of, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with a variety of cellular targets.

Mode of Action

Benzofuran derivatives have been shown to interact with their targets in a variety of ways, leading to changes in cellular function . For example, some benzofuran derivatives have been shown to inhibit the growth of cancer cells, suggesting that they may interact with targets involved in cell proliferation .

Biochemical Pathways

Given the broad range of biological activities exhibited by benzofuran derivatives, it is likely that this compound affects multiple biochemical pathways .

Result of Action

Benzofuran derivatives have been shown to have a variety of effects, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These effects suggest that the compound may have a broad range of potential therapeutic applications.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interaction with its targets.